![molecular formula C20H29N3O4 B5676363 (4S)-1-(2,5-dimethylbenzoyl)-N,N-diethyl-4-(glycoloylamino)-L-prolinamide](/img/structure/B5676363.png)
(4S)-1-(2,5-dimethylbenzoyl)-N,N-diethyl-4-(glycoloylamino)-L-prolinamide
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Overview
Description
(4S)-1-(2,5-dimethylbenzoyl)-N,N-diethyl-4-(glycoloylamino)-L-prolinamide is a compound that belongs to the category of proline-derived tertiary amides. This compound has gained significant attention in the scientific community due to its potential applications in various fields such as drug discovery, medicinal chemistry, and chemical biology.
Mechanism of Action
The mechanism of action of (4S)-1-(2,5-dimethylbenzoyl)-N,N-diethyl-4-(glycoloylamino)-L-prolinamide involves the inhibition of various enzymes and proteins. This compound has been reported to inhibit the activity of dipeptidyl peptidase IV by binding to its active site. Additionally, this compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been reported to reduce blood glucose levels in animal models of type 2 diabetes. Additionally, this compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Advantages and Limitations for Lab Experiments
The advantages of using (4S)-1-(2,5-dimethylbenzoyl)-N,N-diethyl-4-(glycoloylamino)-L-prolinamide in lab experiments include its high potency and selectivity towards specific enzymes and proteins. Additionally, this compound is relatively easy to synthesize and purify. However, the limitations of using this compound in lab experiments include its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for the research on (4S)-1-(2,5-dimethylbenzoyl)-N,N-diethyl-4-(glycoloylamino)-L-prolinamide. One potential direction is to investigate the potential applications of this compound in the treatment of other diseases such as cancer and inflammatory disorders. Additionally, further research is needed to understand the mechanism of action of this compound and to identify potential targets for drug discovery. Finally, the development of novel synthetic methods for this compound could lead to the discovery of new compounds with improved potency and selectivity.
Conclusion
In conclusion, this compound is a compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and chemical biology. This compound has been shown to exhibit inhibitory activity against various enzymes and proteins and has potential applications in the treatment of diseases such as type 2 diabetes and cancer. Further research is needed to understand the mechanism of action of this compound and to identify potential targets for drug discovery.
Synthesis Methods
The synthesis of (4S)-1-(2,5-dimethylbenzoyl)-N,N-diethyl-4-(glycoloylamino)-L-prolinamide involves the reaction of N,N-diethyl-L-proline with 2,5-dimethylbenzoyl chloride, followed by the addition of glycolic acid and subsequent coupling with N-hydroxysuccinimide. The final product is obtained after purification using column chromatography.
Scientific Research Applications
(4S)-1-(2,5-dimethylbenzoyl)-N,N-diethyl-4-(glycoloylamino)-L-prolinamide has been extensively studied for its potential applications in drug discovery. This compound has been reported to exhibit inhibitory activity against various enzymes such as dipeptidyl peptidase IV, which is a target for the treatment of type 2 diabetes. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis.
properties
IUPAC Name |
(2S,4S)-1-(2,5-dimethylbenzoyl)-N,N-diethyl-4-[(2-hydroxyacetyl)amino]pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O4/c1-5-22(6-2)20(27)17-10-15(21-18(25)12-24)11-23(17)19(26)16-9-13(3)7-8-14(16)4/h7-9,15,17,24H,5-6,10-12H2,1-4H3,(H,21,25)/t15-,17-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXGFMBLMLYGKQV-RDJZCZTQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1CC(CN1C(=O)C2=C(C=CC(=C2)C)C)NC(=O)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C(=O)[C@@H]1C[C@@H](CN1C(=O)C2=C(C=CC(=C2)C)C)NC(=O)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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